Cas no 2172187-87-8 (1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine)
1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine
- EN300-1283805
- 2172187-87-8
-
- Inchi: 1S/C12H24N2O3S/c13-12(11-4-8-17-9-5-11)10-18(15,16)14-6-2-1-3-7-14/h11-12H,1-10,13H2
- InChI Key: AIUNIJWLTAJQKB-UHFFFAOYSA-N
- SMILES: S(CC(C1CCOCC1)N)(N1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 276.15076381g/mol
- Monoisotopic Mass: 276.15076381g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 81Ų
1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1283805-1.0g |
1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine |
2172187-87-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1283805-50mg |
1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine |
2172187-87-8 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1283805-100mg |
1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine |
2172187-87-8 | 100mg |
$930.0 | 2023-10-01 | ||
| Enamine | EN300-1283805-250mg |
1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine |
2172187-87-8 | 250mg |
$972.0 | 2023-10-01 | ||
| Enamine | EN300-1283805-500mg |
1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine |
2172187-87-8 | 500mg |
$1014.0 | 2023-10-01 | ||
| Enamine | EN300-1283805-1000mg |
1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine |
2172187-87-8 | 1000mg |
$1057.0 | 2023-10-01 | ||
| Enamine | EN300-1283805-2500mg |
1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine |
2172187-87-8 | 2500mg |
$2071.0 | 2023-10-01 | ||
| Enamine | EN300-1283805-5000mg |
1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine |
2172187-87-8 | 5000mg |
$3065.0 | 2023-10-01 | ||
| Enamine | EN300-1283805-10000mg |
1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine |
2172187-87-8 | 10000mg |
$4545.0 | 2023-10-01 |
1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine
Comprehensive Overview of 1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine (CAS No. 2172187-87-8)
In the rapidly evolving field of pharmaceutical and chemical research, 1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine (CAS No. 2172187-87-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its oxan-4-yl and piperidine-1-sulfonyl moieties, is a subject of interest for researchers exploring novel drug candidates and biochemical pathways. Its molecular framework combines a tetrahydropyran ring (oxan-4-yl) with a sulfonamide-linked piperidine group, offering a versatile scaffold for further derivatization.
The growing demand for sulfonamide-based compounds in medicinal chemistry has propelled studies on 1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine. Researchers are particularly intrigued by its potential role in modulating enzyme activity or receptor interactions, given the prevalence of piperidine and sulfonyl groups in bioactive molecules. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they are frequently screened for their pharmacokinetic properties and binding affinities.
One of the key advantages of 1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine lies in its synthetic accessibility. The incorporation of the oxan-4-yl group enhances solubility, while the piperidine-1-sulfonyl moiety contributes to structural stability. These features align with current industry priorities, such as improving drug bioavailability and reducing metabolic degradation. Additionally, the compound’s compatibility with green chemistry principles makes it a candidate for sustainable synthesis routes, a topic gaining traction among environmentally conscious researchers.
From a commercial perspective, CAS No. 2172187-87-8 is increasingly listed in catalogs of specialized chemical suppliers, reflecting its rising demand in academic and industrial labs. Questions frequently searched in scientific databases include: "What are the applications of piperidine-sulfonyl derivatives?" and "How to synthesize 1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine?" These queries underscore the need for detailed technical resources on this compound.
Ongoing studies are investigating the potential of 1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine in areas like central nervous system (CNS) drug development, given the penetration capabilities of similar sulfonamide structures. Its hydrogen-bonding capacity and lipophilic balance are also under scrutiny for optimizing drug-like properties. As the scientific community continues to explore its full potential, this compound remains a promising candidate for future therapeutic innovations.
In summary, 1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine represents a compelling case study in modern chemical research. Its dual-functional design, combined with relevance to high-throughput screening and fragment-based drug discovery, positions it as a valuable tool for addressing unmet medical needs. For researchers seeking to leverage its properties, understanding its synthesis, stability, and bioactivity is essential.
2172187-87-8 (1-(oxan-4-yl)-2-(piperidine-1-sulfonyl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)